![molecular formula C15H16O3S B4306563 7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione](/img/structure/B4306563.png)
7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione
Overview
Description
7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione, also known as DMTT, is a synthetic compound that belongs to the class of chromene derivatives. It has been widely studied due to its potential therapeutic applications in various fields.
Mechanism of Action
The exact mechanism of action of 7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as cyclooxygenase, lipoxygenase, and xanthine oxidase. It also exhibits free radical scavenging activity and reduces oxidative stress, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It also reduces the activity of reactive oxygen species and increases the activity of antioxidant enzymes such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
The advantages of using 7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its solubility in water is limited, which may pose a challenge in some experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain studies.
Future Directions
There are several future directions for the study of 7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione. Firstly, further research is needed to elucidate its exact mechanism of action. Secondly, the potential of this compound as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders should be explored further. Thirdly, the development of new synthetic routes to improve the yield and purity of this compound should be investigated. Finally, the development of new formulations to improve the solubility and bioavailability of this compound should be explored.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied due to its potential therapeutic applications. It exhibits potent antioxidant and anti-inflammatory properties and has been reported to have potential in the treatment of various diseases. Further research is needed to elucidate its exact mechanism of action and explore its potential as a therapeutic agent.
Scientific Research Applications
7,7-dimethyl-4-(3-thienyl)-4,6,7,8-tetrahydro-2H-chromene-2,5(3H)-dione has been extensively studied in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders.
properties
IUPAC Name |
7,7-dimethyl-4-thiophen-3-yl-3,4,6,8-tetrahydrochromene-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O3S/c1-15(2)6-11(16)14-10(9-3-4-19-8-9)5-13(17)18-12(14)7-15/h3-4,8,10H,5-7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXDBRKEEFBECV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(CC(=O)O2)C3=CSC=C3)C(=O)C1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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